Stereochemical Identity: (S)-Enantiomer vs. (R)-Enantiomer Chiral Purity Specification
The target compound possesses a defined (S)-stereocenter at the piperidine 3-position (PubChem Defined Atom Stereocenter Count = 1), distinguishing it from the (R)-enantiomer (CAS 1353995-38-6) and the racemic mixture (CAS 1353960-38-9) [1]. Commercial suppliers specify enantiomeric purity indirectly through the CAS registry assignment; the (S)-enantiomer is cataloged under CAS 1354019-86-5 while the (R)-enantiomer carries CAS 1353995-38-6, and the racemic/achiral form is listed as CAS 1353960-38-9 . Published literature on N-benzylpiperidine derivatives demonstrates that stereochemistry at the piperidine 3-position can modulate AChE inhibitory potency, with studies reporting IC₅₀ values ranging from submicromolar to >100 μM depending on substitution pattern and stereochemistry [2].
| Evidence Dimension | Stereochemical configuration at piperidine 3-position |
|---|---|
| Target Compound Data | (S)-configuration (CAS 1354019-86-5); Defined Atom Stereocenter Count = 1 [1] |
| Comparator Or Baseline | (R)-enantiomer (CAS 1353995-38-6); Racemic mixture (CAS 1353960-38-9) |
| Quantified Difference | Distinct CAS registry numbers confirm non-interchangeable stereochemical identity; no published head-to-head biological comparison data available for this specific pair |
| Conditions | Structural identity confirmed by InChI Key comparison: (S)-enantiomer GBBSLDRYPHMDEX-INIZCTEOSA-N vs. (R)-enantiomer GBBSLDRYPHMDEX-MRXNPFEDSA-N [1] |
Why This Matters
For procurement supporting SAR studies or chiral lead optimization, the (S)-enantiomer must be specified by CAS number; substituting the (R)-enantiomer or racemate introduces a confounding stereochemical variable that may invalidate biological assay results.
- [1] PubChem Compound Summary CID 66565004. Computed Properties and InChI Key. National Center for Biotechnology Information. View Source
- [2] Martínez A, Lanot C, Perez C, Castro A, Lopez-Serrano P, Conde S. Lipase-catalysed synthesis of new acetylcholinesterase inhibitors: N-benzylpiperidine aminoacid derivatives. Bioorg Med Chem. 2000 Apr;8(4):731-8. PMID: 10819162. View Source
